Cas no 101-13-3 (Benzenamine,3,3'-(1-oxido-1,2-diazenediyl)bis-)

• Product name: Benzenamine,3,3'-(1-oxido-1,2-diazenediyl)bis-
• CAS No: 101-13-3
• MF: C₁₂H₁₂N₄O
• MW: 228.249881744385
• CID: 168021
• PubChem ID: 221987

Benzenamine,3,3'-(1-oxido-1,2-diazenediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3,3'-(1-oxido-1,2-diazenediyl)bis-
• 3-(3-(3-aminophenyl)-1-oxadiaziridin-2-yl)benzenamine
• Azoxybenzene, 3,3'-diamino-
• (3-aminophenyl)-(3-aminophenyl)imino-oxido-ammonium
• (3-aminophenyl)-(3-aminophenyl)imino-oxidoazanium
• (3-azanylphenyl)-(3-azanylphenyl)imino-oxidanidyl-azanium
• 3,3'-Azoxy-di-anilin
• 3,3'-azoxy-di-aniline
• 3,3'-diaminoazoxybenzene
• 3,3'-Diamino-azoxybenzol
• Bis-(3-amino-phenyl)-diazen-N-oxid
• m,m'-Azoxyanilin
• m.m'-Azoxyanilin
• SMR001547489
• Benzenamine,3'-azoxybis-
• NSC-7131
• Azoxyaniline
• m,m'-Azoxybisaniline
• NSC7131
• Aniline,3'-azoxydi-
• 3,3'-Azoxydianiline
• SCHEMBL21483053
• HMS3085M03
• Azoxybenzene,3'-diamino-
• 101-13-3
• Benzenamine, 3,3'-(1-oxido-1,2-diazenediyl)bis-
• CHEMBL1714993
• MLS002637984

• Inchi： InChI=1S/C12H12N4O/c13-9-3-1-5-11(7-9)15-16(17)12-6-2-4-10(14)8-12/h1-8H,13-14H2/b16-15-
• InChI Key： DJGYNCWNFYWANE-NXVVXOECSA-N
• SMILES： NC1C=CC=C(/N=[N+](/C2=CC=CC(N)=C2)\[O-])C=1

Computed Properties

• Exact Mass: 228.10126
• Monoisotopic Mass: 228.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 507.1°Cat760mmHg
• Flash Point: 260.5°C
• Refractive Index: 1.657
• PSA: 90.47
• LogP: 4.46230